Cas no 2140866-86-8 (2-methoxy-3-(4-piperidyl)pyridine;dihydrochloride)

• Product Name: 2-methoxy-3-(4-piperidyl)pyridine;dihydrochloride
• CAS No: 2140866-86-8
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 4770638
• Update Time: 2025-07-21

2-methoxy-3-(4-piperidyl)pyridine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(piperidin-4-yl)pyridine dihydrochloride
• 2-methoxy-3-(piperidin-4-yl)pyridine 2HCl
• 2-Methoxy-3-(piperidin-4-yl)pyridine dihydrochloride, AldrichCPR
• 2-methoxy-3-(4-piperidyl)pyridine;dihydrochloride

• Inchi： 1S/C11H16N2O.2ClH/c1-14-11-10(3-2-6-13-11)9-4-7-12-8-5-9;;/h2-3,6,9,12H,4-5,7-8H2,1H3;2*1H
• InChI Key： TUTXTHMFRMVMCI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C(=CC=CN=1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 169
• Topological Polar Surface Area: 34.2

Additional information on 2-methoxy-3-(4-piperidyl)pyridine;dihydrochloride

Recent Advances in the Study of 2-Methoxy-3-(4-piperidyl)pyridine Dihydrochloride (CAS: 2140866-86-8)

The compound 2-methoxy-3-(4-piperidyl)pyridine dihydrochloride (CAS: 2140866-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine and pyridine moieties, is being explored for its potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and oncology. Recent studies have focused on its pharmacological properties, synthesis optimization, and mechanism of action, positioning it as a promising candidate for drug development.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary in vitro studies suggest that 2-methoxy-3-(4-piperidyl)pyridine dihydrochloride exhibits selective binding affinity for specific serotonin and dopamine receptor subtypes. This selectivity is believed to underlie its potential efficacy in treating conditions such as depression, schizophrenia, and Parkinson's disease. Researchers have employed advanced techniques like X-ray crystallography and molecular docking simulations to elucidate the structural basis of these interactions, providing valuable insights for further optimization.

In addition to its CNS applications, recent findings have highlighted the compound's antitumor properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-methoxy-3-(4-piperidyl)pyridine dihydrochloride inhibits the proliferation of certain cancer cell lines by modulating key signaling pathways involved in cell cycle regulation. The study utilized high-throughput screening and proteomic analysis to identify potential molecular targets, paving the way for the development of novel anticancer therapies. These findings are particularly significant given the growing need for targeted treatments with minimal off-target effects.

The synthesis of 2-methoxy-3-(4-piperidyl)pyridine dihydrochloride has also been a focus of recent research. A team at the University of Cambridge reported an improved synthetic route that enhances yield and purity while reducing environmental impact. Their approach, which employs green chemistry principles, has been lauded for its scalability and cost-effectiveness, making it suitable for industrial-scale production. This advancement addresses one of the major challenges in bringing the compound to clinical trials and eventual commercialization.

Looking ahead, researchers are optimistic about the translational potential of 2-methoxy-3-(4-piperidyl)pyridine dihydrochloride. Several pharmaceutical companies have initiated preclinical studies to evaluate its safety profile and pharmacokinetic properties. While challenges remain, particularly in optimizing bioavailability and minimizing potential side effects, the compound represents an exciting frontier in drug discovery. Its dual potential in CNS disorders and oncology underscores the importance of continued investment in this area of research.